BENGHE Foundational & Exploratory

Check Availability & Pricing

Ankaflavin: A Technical Guide to its Chemical
Structure and Biological Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ankaflavin

Cat. No.: B15566803

Chemical Identity and Physicochemical Properties

Ankaflavin is a yellow pigment and a secondary metabolite produced by fungi of the
Monascus genus, particularly Monascus purpureus.[1][2] It belongs to the class of azaphilone
compounds and is structurally similar to monascin, another yellow pigment from Monascus,
differing only in the length of its side chain.[3]

Table 1: Chemical Identifiers for Ankaflavin

Identifier Value

CAS Number 50980-32-0[4]
Molecular Formula C23H300s5
Molecular Weight 386.49 g/mol

(3S,3aR,9aR)-9a-methyl-3-octanoyl-6-[(E)-prop-
IUPAC Name 1-enyl]-3,3a,4,8-tetrahydrofuro[3,2-

glisochromene-2,9-dione

CCCCCCCC(=0)
SMILES [C@@H]1[C@H]2CC3=C(COC(=C3)/C=C/C)C(
=0)[C@@]2(0C1=0)C

InChl Key AQTINEHGKRUSLT-ODTNPMSZSA-N
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Table 2: Physicochemical Properties of Ankaflavin

Property Value

Melting Point Data not available

- Soluble in methanol, ethanol, and DMSO.
Solubility o _ . .
Further quantitative data is not readily available.

Appearance Yellow pigment

Spectroscopic Data

The structural elucidation of ankaflavin is supported by various spectroscopic techniques.
2.1. UV-Vis Spectroscopy

In solution, ankaflavin exhibits characteristic absorption maxima in the ultraviolet and visible
regions.

e Amax: ~310 nm and ~430 nm
2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 3C NMR data for ankaflavin are crucial for its structural confirmation. While
specific assignments from literature are not readily available in a complete, tabulated format,
the presence of ankaflavin in extracts has been confirmed by NMR.

(Note: A complete, tabulated list of 1H and 3C NMR chemical shifts and coupling constants is
not available in the provided search results.)

2.3. Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is a key technique for determining the
molecular weight and fragmentation pattern of ankaflavin.

(Note: A detailed ESI-MS/MS fragmentation spectrum and analysis for ankaflavin were not
explicitly found in the search results.)
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Experimental Protocols

3.1. Extraction and Purification of Ankaflavin from Monascus purpureus

The following protocol is a comprehensive method for the extraction and purification of
ankaflavin from the fermentation products of Monascus purpureus.

3.1.1. Fermentation

Seed Culture: Inoculate Monascus purpureus into a seed medium containing (per 100 mL): 6
g glucose, 2 g peptone, 1 g NaNOs, 0.5 g MgSOa4:-7H20, and 1 g KH2POa. Culture in a shake
flask at 30°C for 3 days.

Production Fermentation: Transfer the seed culture to a larger scale fermentation medium
with a similar composition and continue cultivation until optimal pigment production is
achieved.

3.1.2. Extraction

Harvesting: Separate the mycelia from the fermentation broth by centrifugation.

Drying and Grinding: Dry the mycelial biomass and grind it into a fine powder.

Ultrasonic-Assisted Extraction: Suspend the mycelial powder in n-hexane at a solid-to-liquid
ratio of 1:90 (g/mL). Perform ultrasonic-assisted extraction at 100W for 30 minutes. Repeat
the extraction process three times.

Centrifugation: Centrifuge the mixture at 3500 rpm for 20 minutes to separate the extract
from the solid residue.

Concentration: Combine the supernatants and concentrate the extract to obtain the crude
yellow pigments.

3.1.3. Purification

Pre-separation: The crude extract can be subjected to preliminary separation techniques like
column chromatography using silica gel.
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» High-Speed Counter-Current Chromatography (HSCCC): For high-purity ankaflavin, utilize
HSCCC with a two-phase solvent system of n-hexane:methanol:water (10:7:3 by volume).
Dissolve the pre-separated pigment in a mixture of the upper and lower phases for injection.

o Fraction Collection and Analysis: Collect the fractions and monitor the purity of ankaflavin
using analytical techniques such as HPLC.

» Final Product: Combine the pure fractions and evaporate the solvent to obtain high-purity
ankaflavin.

Biological Activity and Signaling Pathways

Ankaflavin exhibits a wide range of biological activities, making it a compound of significant
interest for researchers in drug development. Its effects are primarily attributed to its interaction
with key cellular signaling pathways.

4.1. Anti-inflammatory Activity

Ankaflavin has demonstrated potent anti-inflammatory effects by modulating several key
inflammatory pathways. It can reduce the production of pro-inflammatory mediators such as
nitric oxide (NO), tumor necrosis factor-alpha (TNF-a), interleukin-1B (IL-1B), and interleukin-6
(IL-6).

4.2. Anti-cancer Activity

Ankaflavin exhibits selective cytotoxicity towards cancer cells while showing minimal toxicity to
normal cells. It can induce apoptosis in cancer cells, suggesting its potential as a
chemotherapeutic agent.

4.3. Metabolic Regulation

Ankaflavin plays a significant role in regulating lipid and glucose metabolism, making it a
promising candidate for addressing metabolic syndrome. It has been shown to have anti-
obesity and antidiabetic effects.

4.4. Key Signaling Pathways Modulated by Ankaflavin

4.4.1. Peroxisome Proliferator-Activated Receptor y (PPARYy) Signaling Pathway
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Ankaflavin acts as a natural agonist for PPARYy, a nuclear receptor that is a master regulator of
adipogenesis and is involved in glucose homeostasis. Activation of PPARy by ankaflavin
enhances insulin sensitivity.

Nucleus

I
I
I
]
I
I
I
I
:
R ERE : 1 Insulin Sensitivity
Transcription |
I
]
I
I
1
]
I
]

Click to download full resolution via product page
Caption: Ankaflavin activates the PPARY signaling pathway.
4.4.2. Nuclear factor erythroid 2-related factor 2 (Nrf2) Signaling Pathway

Ankaflavin is a novel activator of Nrf2, a transcription factor that regulates the expression of
antioxidant and detoxification genes. By activating the Nrf2 pathway, ankaflavin enhances the
cellular antioxidant defense system.
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Caption: Ankaflavin activates the Nrf2 antioxidant pathway.
4.4.3. AMP-activated protein kinase (AMPK) Signaling Pathway

Ankaflavin has been identified as a natural activator of AMPK, a key enzyme in cellular energy
homeostasis. Activation of AMPK by ankaflavin leads to the inhibition of fatty acid synthesis
and the promotion of fatty acid oxidation, contributing to its hypolipidemic effects.
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Caption: Ankaflavin activates the AMPK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ankaflavin: A Technical Guide to its Chemical Structure
and Biological Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566803#chemical-structure-and-properties-of-
ankaflavin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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